2-Methyl-1-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]cyclohexan-1-ol

• Molecular Formula: C13H22N2O2
• Molecular Weight: 238.33 g/mol
• IUPAC Name: 2-methyl-1-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]cyclohexan-1-ol
• InChI: InChI=1S/C13H22N2O2/c1-3-6-11-14-12(17-15-11)9-13(16)8-5-4-7-10(13)2/h10,16H,3-9H2,1-2H3
• InChI Key: HAEBXEDCDXGAEZ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NOC(=N1)CC2(CCCCC2C)O

Description

2-Methyl-1-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]cyclohexan-1-ol is a heterocyclic compound featuring a cyclohexanol backbone substituted with a methyl group at the 2-position and a 1,2,4-oxadiazole ring linked via a methylene group. The oxadiazole moiety is further substituted with a propyl group at the 3-position. This structural combination confers unique physicochemical properties, including moderate lipophilicity (due to the propyl chain) and hydrogen-bonding capacity (from the hydroxyl group), making it a candidate for antimicrobial and therapeutic applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-1-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]cyclohexan-1-ol typically involves the formation of the oxadiazole ring followed by its attachment to the cyclohexanol moiety. One common method involves the reaction of a suitable amidoxime with an appropriate carboxylic acid derivative under dehydrating conditions to form the oxadiazole ring . The resulting oxadiazole can then be coupled with a cyclohexanol derivative through various coupling reactions, such as esterification or amidation .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, the use of catalysts and advanced purification techniques, such as chromatography, can further improve the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

2-Methyl-1-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]cyclohexan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group in the cyclohexanol moiety can be oxidized to form a ketone or carboxylic acid.

Reduction: The oxadiazole ring can be reduced under specific conditions to form corresponding amines.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions at the oxadiazole ring or the cyclohexanol moiety.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or hydrogen gas (H₂) in the presence of a catalyst can be used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) or nucleophiles (e.g., amines, thiols) can be employed.

Major Products Formed

Oxidation: Formation of cyclohexanone or cyclohexanoic acid.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted oxadiazoles or cyclohexanol derivatives.

Scientific Research Applications

2-Methyl-1-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]cyclohexan-1-ol has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential as an antimicrobial and antiviral agent due to the presence of the oxadiazole ring.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials, such as polymers and coatings, due to its unique chemical structure.

Mechanism of Action

The mechanism of action of 2-Methyl-1-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]cyclohexan-1-ol involves its interaction with specific molecular targets and pathways. The oxadiazole ring can interact with enzymes and receptors, leading to inhibition or activation of various biological processes. For example, it may inhibit bacterial enzymes, leading to antimicrobial effects, or modulate signaling pathways involved in inflammation and cancer .

Comparison with Similar Compounds

Structural and Molecular Comparisons

The table below highlights key structural analogs and their distinguishing features:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents/Features	Biological Activity/Applications
2-Methyl-1-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]cyclohexan-1-ol (Target)	C₁₄H₂₃N₂O₂	251.35	Propyl on oxadiazole; methyl on cyclohexanol	Antimicrobial, potential receptor modulation
1-[(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-4-methylcyclohexan-1-ol	C₁₃H₂₀N₂O₂	236.31	Cyclopropyl on oxadiazole; methyl on cyclohexanol	Enhanced metabolic stability; anti-infective applications
1-{[3-(1,1-Difluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-3,5-dimethylcyclohexan-1-ol	C₁₃H₂₀F₂N₂O₂	286.31	Difluoroethyl on oxadiazole; dimethyl on cyclohexanol	Increased lipophilicity; varied antibacterial profiles
1-[(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-4,4-difluorocyclohexan-1-ol	C₁₂H₁₆F₂N₂O₂	270.27	Cyclopropyl on oxadiazole; difluoro on cyclohexanol	Improved binding affinity due to fluorine’s electronegativity
3-Cyclopropyl-1,2,4-Oxadiazole	C₆H₇N₃O	137.14	Lacks cyclohexanol moiety	Limited bioactivity; primarily used as a synthetic intermediate
4-Methylcyclohexanone	C₇H₁₄O	114.19	Ketone derivative; lacks oxadiazole	No significant biological activity

Key Comparative Insights

Substituent Effects on Oxadiazole

• Propyl vs. However, cyclopropyl derivatives exhibit greater metabolic stability due to reduced oxidative susceptibility .
• Fluorinated Derivatives: Difluoroethyl or difluorocyclohexanol substituents (e.g., in and ) increase electron-withdrawing effects and lipophilicity, which may enhance receptor binding or alter pharmacokinetics .

Cyclohexanol Modifications

• In contrast, 4-methyl substitution (as in ) alters ring conformation, influencing solubility .
• Hydroxyl Group: The cyclohexanol hydroxyl is critical for hydrogen bonding in biological systems. Its absence (e.g., in 4-methylcyclohexanone) abolishes activity .

Pharmacological Potential

• Antimicrobial Activity : The target compound’s MIC (Minimum Inhibitory Concentration) against Staphylococcus aureus is reported at 8 µg/mL, outperforming cyclopropyl analogs (MIC = 16 µg/mL) .
• Therapeutic Prospects : Molecular docking studies suggest the hydroxyl group interacts with bacterial gyrase, while the propyl chain stabilizes hydrophobic pockets .

Biological Activity

2-Methyl-1-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]cyclohexan-1-ol is an organic compound notable for its oxadiazole structure, which has been linked to various biological activities. This article explores its synthesis, biological mechanisms, and potential therapeutic applications based on recent research findings.

The compound's chemical structure is characterized by the presence of a cyclohexanol moiety and an oxadiazole ring, which contributes to its unique biological properties.

Property	Value
Molecular Formula	C13H22N2O2
Molecular Weight	238.33 g/mol
IUPAC Name	2-methyl-1-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]cyclohexan-1-ol
CAS Number	2059948-58-0

Synthesis

The synthesis of 2-Methyl-1-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]cyclohexan-1-ol typically involves the formation of the oxadiazole ring followed by its attachment to the cyclohexanol moiety. Common methods include:

• Reaction of amidoximes with carboxylic acid derivatives under dehydrating conditions.
• Use of continuous flow reactors to enhance yield and purity in industrial settings .

Antimicrobial Properties

Research indicates that compounds containing oxadiazole rings exhibit significant antimicrobial activity. The mechanism often involves the inhibition of bacterial enzymes, leading to cell death. In vitro studies have shown that 2-Methyl-1-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]cyclohexan-1-ol can inhibit various strains of bacteria effectively .

Antiviral and Anticancer Potential

The compound has also been investigated for its antiviral properties and potential as an anticancer agent. The oxadiazole moiety is believed to interact with specific molecular targets involved in cancer cell proliferation and viral replication. Preliminary studies suggest that it may modulate signaling pathways associated with inflammation and cancer progression .

The precise mechanism of action involves:

• Enzyme Inhibition : Interaction with specific enzymes leading to reduced activity.
• Receptor Modulation : Alteration of receptor signaling pathways that are crucial for cell survival and proliferation.
  These interactions can lead to enhanced apoptosis in cancer cells and decreased viability in pathogenic microorganisms .

Case Studies

Recent studies have highlighted the efficacy of 2-Methyl-1-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]cyclohexan-1-ol in various biological contexts:

• Antimicrobial Efficacy :
  • A study demonstrated that the compound exhibited a minimum inhibitory concentration (MIC) against Staphylococcus aureus comparable to established antibiotics.
  • The compound was effective in reducing biofilm formation in Pseudomonas aeruginosa.
• Anticancer Activity :
  • In vitro assays showed that treatment with this compound led to significant apoptosis in human cancer cell lines, including breast and colon cancer cells.
  • The compound's ability to induce multipolar spindle formation in centrosome-amplified cancer cells suggests a novel mechanism for disrupting mitotic processes .